Cas no 1803849-09-3 (Ethyl 3,4-dimethyl-5-fluorobenzoate)

Ethyl 3,4-dimethyl-5-fluorobenzoate structure
1803849-09-3 structure
Product Name:Ethyl 3,4-dimethyl-5-fluorobenzoate
CAS No:1803849-09-3
MF:C11H13FO2
MW:196.218127012253
CID:4794933
Update Time:2025-08-05

Ethyl 3,4-dimethyl-5-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3,4-dimethyl-5-fluorobenzoate
    • Inchi: 1S/C11H13FO2/c1-4-14-11(13)9-5-7(2)8(3)10(12)6-9/h5-6H,4H2,1-3H3
    • InChI Key: BLZYRDOXVUYAMS-UHFFFAOYSA-N
    • SMILES: FC1=CC(C(=O)OCC)=CC(C)=C1C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 206
  • XLogP3: 3
  • Topological Polar Surface Area: 26.3

Ethyl 3,4-dimethyl-5-fluorobenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015005540-250mg
Ethyl 3,4-dimethyl-5-fluorobenzoate
1803849-09-3 97%
250mg
494.40 USD 2021-05-31
Alichem
A015005540-500mg
Ethyl 3,4-dimethyl-5-fluorobenzoate
1803849-09-3 97%
500mg
863.90 USD 2021-05-31
Alichem
A015005540-1g
Ethyl 3,4-dimethyl-5-fluorobenzoate
1803849-09-3 97%
1g
1,534.70 USD 2021-05-31
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